Cas no 1871335-83-9 (2-(4-Fluorophenoxy)thiazole-5-carboxylic acid)

• Product Name: 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid
• CAS No: 1871335-83-9
• MF: C₁₀H₆FNO₃S
• MW: 239.222944736481
• CID: 5140396
• PubChem ID: 164890692
• Update Time: 2026-03-03

2-(4-Fluorophenoxy)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-fluorophenoxy)-
• 2-(4-fluorophenoxy)-1,3-thiazole-5-carboxylic acid
• 1871335-83-9
• MFCD32146158
• F73653
• 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid

• Inchi： 1S/C10H6FNO3S/c11-6-1-3-7(4-2-6)15-10-12-5-8(16-10)9(13)14/h1-5H,(H,13,14)
• InChI Key： QBINYODGDJKLOG-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1OC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 239.00524239g/mol
• Monoisotopic Mass: 239.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid

Comprehensive Guide to 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid (CAS No. 1871335-83-9): Properties, Applications, and Market Insights

2-(4-Fluorophenoxy)thiazole-5-carboxylic acid (CAS No. 1871335-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole carboxylic acid derivative features a unique molecular structure combining a fluorophenoxy group with a thiazole carboxylic acid moiety, making it particularly valuable for various synthetic applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, biological activity, and potential as a pharmaceutical intermediate.

The compound's molecular formula is C₁₀H₆FNO₃S, with a molecular weight of 239.22 g/mol. Its structural features include a thiazole ring substituted at the 2-position with a 4-fluorophenoxy group and at the 5-position with a carboxylic acid functionality. This arrangement contributes to its interesting physicochemical properties, including moderate solubility in polar organic solvents and specific hydrogen bonding capabilities that make it valuable for drug design applications.

Current research trends highlight the growing interest in fluorinated heterocyclic compounds like 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid for their potential in developing new antimicrobial agents and enzyme inhibitors. The presence of both fluorine and the thiazole ring in its structure makes it particularly relevant to modern medicinal chemistry, as these features are known to enhance bioavailability and target binding affinity in drug candidates.

In pharmaceutical applications, this compound serves as a valuable building block for the synthesis of more complex molecules. Its carboxylic acid group allows for various derivatization reactions, including amide formation and esterification, while the thiazole core provides a privileged scaffold found in many biologically active compounds. Recent patent literature suggests its potential use in developing kinase inhibitors and anti-inflammatory agents.

The agrochemical industry has also shown interest in 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid derivatives for developing new crop protection agents. The combination of fluorine substitution and the thiazole moiety may contribute to improved pesticidal activity and environmental stability in novel formulations. Researchers are particularly investigating its potential as a precursor for herbicidal compounds with selective action.

From a synthetic chemistry perspective, the preparation of 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid typically involves multi-step procedures starting from commercially available thiazole precursors. Common synthetic routes may include nucleophilic aromatic substitution to introduce the fluorophenoxy group, followed by carboxylation reactions to install the acid functionality. Optimization of these synthetic methods remains an active area of research to improve yields and reduce environmental impact.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity requirements for pharmaceutical applications often exceed 98%, driving the development of improved purification methods including recrystallization and chromatographic techniques. These quality control aspects are particularly important when the compound is intended for use as a high-value intermediate in drug development.

The global market for specialty chemicals like 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid is experiencing steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts project particular demand growth in regions with strong generic drug manufacturing capabilities and expanding agricultural chemical industries. Suppliers are responding by developing more efficient production scales and improved supply chain solutions for these intermediates.

Environmental and regulatory considerations for 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid focus on proper handling procedures and waste management. While not classified as highly hazardous, proper laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment. Researchers are also investigating green chemistry approaches to its synthesis to minimize environmental impact.

Future research directions for this compound include exploration of its structure-activity relationships in various biological systems, development of novel derivatives with improved properties, and optimization of large-scale synthesis methods. The unique combination of fluorine and thiazole moieties in 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid continues to make it an attractive target for innovation in both academic and industrial settings.

For researchers seeking high-purity 2-(4-Fluorophenoxy)thiazole-5-carboxylic acid, several specialty chemical suppliers offer this material with varying grades and packaging options. Quality specifications typically include detailed certificates of analysis documenting purity, identity, and impurity profiles. Custom synthesis and contract manufacturing services are also available for organizations requiring larger quantities or specific derivative forms of this valuable intermediate.